Cas no 2227815-39-4 ((2R)-1-(4-ethylphenyl)propan-2-ol)

• Product Name: (2R)-1-(4-ethylphenyl)propan-2-ol
• CAS No: 2227815-39-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5834741
• PubChem ID: 94333057
• Update Time: 2025-05-22

(2R)-1-(4-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-ethylphenyl)propan-2-ol
• EN300-1999845
• 2227815-39-4

• Inchi： 1S/C11H16O/c1-3-10-4-6-11(7-5-10)8-9(2)12/h4-7,9,12H,3,8H2,1-2H3/t9-/m1/s1
• InChI Key： UOXBFVIAFAWLFS-SECBINFHSA-N
• SMILES： O[C@H](C)CC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2R)-1-(4-ethylphenyl)propan-2-ol

Compound CAS No. 2227815-39-4: (2R)-1-(4-Ethylphenyl)Propan-2-Ol

(2R)-1-(4-Ethylphenyl)Propan-2-Ol, also known by its CAS number 2227815-39-4, is a chiral organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and fine chemicals. This compound is characterized by its unique stereochemistry and structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance in modern chemistry.

The molecular structure of (2R)-1-(4-Ethylphenyl)Propan-2-Ol consists of a propanol backbone with a chiral center at the second carbon atom. The phenyl group is substituted with an ethyl group at the para position, which influences the compound's physical properties and reactivity. This substitution pattern enhances the compound's stability and solubility, making it suitable for various chemical transformations. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining the compound's biological activity and selectivity.

Recent studies have explored the use of CAS No. 2227815-39-4 as a key intermediate in the synthesis of complex molecules with therapeutic potential. For instance, researchers have employed this compound in the construction of bioactive agents targeting specific cellular pathways. Its ability to undergo diverse reactions, such as oxidation, reduction, and coupling reactions, has made it a versatile building block in organic synthesis.

In terms of synthesis, (2R)-1-(4-Ethylphenyl)Propan-2-Ol can be prepared via several routes, including asymmetric catalysis and resolution of racemic mixtures. The development of enantioselective synthetic methods has significantly improved the efficiency and scalability of its production. These advancements have enabled researchers to access enantiopure samples for further studies on stereochemical effects on biological activity.

The physical properties of CAS No. 2227815-39-4 are well-documented, with a melting point of approximately -60°C and a boiling point around 160°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it amenable to various chromatographic techniques for purification and analysis. The compound's stability under mild reaction conditions further enhances its utility in laboratory settings.

Applications of (2R)-1-(4-Ethylphenyl)Propan-2-Ol extend beyond pharmaceuticals into fragrance chemistry and flavor industries. Its pleasant odor profile has led to its consideration as a potential ingredient in perfumes and personal care products. Additionally, recent research has explored its role as a precursor in the synthesis of natural product analogs, demonstrating its versatility across different chemical domains.

In conclusion, CAS No. 2227815-39-4, or (2R)-1-(4-Ethylphenyl)Propan-2-Ol, stands as a pivotal molecule in contemporary organic chemistry due to its unique structure, stereochemical properties, and wide-ranging applications. Ongoing research continues to uncover new avenues for its use, solidifying its position as an essential compound in both academic and industrial settings.